Cas no 2229553-23-3 (O-2-(4-chlorophenyl)propylhydroxylamine)

• Product Name: O-2-(4-chlorophenyl)propylhydroxylamine
• CAS No: 2229553-23-3
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 6423498
• PubChem ID: 165964656
• Update Time: 2025-07-01

O-2-(4-chlorophenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(4-chlorophenyl)propylhydroxylamine
• 2229553-23-3
• EN300-1986847
• O-[2-(4-chlorophenyl)propyl]hydroxylamine

• Inchi： 1S/C9H12ClNO/c1-7(6-12-11)8-2-4-9(10)5-3-8/h2-5,7H,6,11H2,1H3
• InChI Key： NHIARCMGESTMGB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C)CON

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(4-chlorophenyl)propylhydroxylamine

Introduction to O-2-(4-chlorophenyl)propylhydroxylamine (CAS No. 2229553-23-3)

O-2-(4-chlorophenyl)propylhydroxylamine (CAS No. 2229553-23-3) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorophenyl group and a propylhydroxylamine moiety. These structural elements contribute to its distinct chemical properties and biological activities, making it a valuable candidate for various research and development initiatives.

The chemical structure of O-2-(4-chlorophenyl)propylhydroxylamine is defined by the presence of a hydroxylamine functional group attached to a propyl chain, which is itself substituted with a 4-chlorophenyl ring. This arrangement imparts the compound with specific reactivity and selectivity, which are crucial for its potential therapeutic applications. The chlorophenyl group, in particular, is known for its ability to enhance the lipophilicity of molecules, thereby influencing their cellular uptake and distribution.

Recent studies have explored the pharmacological properties of O-2-(4-chlorophenyl)propylhydroxylamine, revealing its potential as a lead compound for the development of novel drugs. One notable area of research has focused on its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, preliminary in vitro studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key regulators of cellular signaling and proliferation. This inhibition could have significant implications for the treatment of diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, O-2-(4-chlorophenyl)propylhydroxylamine has also shown promise in modulating receptor-mediated signaling pathways. Research has indicated that it can interact with specific receptors, such as G-protein coupled receptors (GPCRs), which play critical roles in various physiological processes. By modulating these receptors, the compound may offer therapeutic benefits in conditions where receptor dysregulation is implicated, such as neurological disorders and cardiovascular diseases.

The safety profile of O-2-(4-chlorophenyl)propylhydroxylamine is another important aspect that has been investigated in preclinical studies. Toxicological assessments have generally shown that the compound exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for drug development. However, further studies are needed to fully elucidate its safety profile across different species and dosing regimens.

From a synthetic chemistry perspective, the preparation of O-2-(4-chlorophenyl)propylhydroxylamine involves several well-defined steps that ensure high yields and purity. The synthesis typically begins with the formation of the propyl chain from an appropriate starting material, followed by the introduction of the chlorophenyl group through substitution reactions. The final step involves the attachment of the hydroxylamine functional group through amination reactions. These synthetic routes are well-documented in the literature and can be optimized for large-scale production if required.

In conclusion, O-2-(4-chlorophenyl)propylhydroxylamine (CAS No. 2229553-23-3) represents an intriguing compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.